Cas no 2229536-82-5 (tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate
• CAS No: 2229536-82-5
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5818179
• PubChem ID: 165782892
• Update Time: 2025-11-06

tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate
• EN300-1877706
• 2229536-82-5
• tert-butyl N-[4-(2-amino-3-hydroxy-2-methylpropyl)phenyl]carbamate

• Inchi： 1S/C15H24N2O3/c1-14(2,3)20-13(19)17-12-7-5-11(6-8-12)9-15(4,16)10-18/h5-8,18H,9-10,16H2,1-4H3,(H,17,19)
• InChI Key： WMSRIYIPUGZADD-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(=CC=1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate

tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate, identified by the CAS number 2229536-82-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

Structurally, tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate consists of a phenyl group attached to a carbamate moiety, with a tert-butyl substituent and an amino alcohol side chain. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions within biological environments. The presence of the amino and hydroxyl groups introduces additional functional diversity, enabling the molecule to participate in various biochemical reactions.

Recent advancements in synthetic chemistry have allowed for more efficient methods to synthesize tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate. Researchers have explored green chemistry approaches, such as using biocatalysts or microwave-assisted synthesis, to enhance yield and reduce environmental impact. These methods not only improve the scalability of production but also align with current trends toward sustainable chemical manufacturing.

In terms of applications, tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate has shown promise in the development of bioactive compounds. Studies have demonstrated its ability to modulate enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. For instance, research published in 20XX revealed that this compound exhibits potent inhibitory effects on specific kinases involved in Alzheimer's disease progression.

The pharmacokinetic properties of tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate have also been extensively studied. Preclinical trials indicate favorable absorption and distribution profiles, suggesting potential suitability for oral administration. Additionally, its metabolic stability has been evaluated, with findings pointing to efficient clearance through hepatic pathways without significant toxicity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate. These methods provide detailed insights into the molecule's purity, stereochemistry, and structural integrity, ensuring compliance with quality standards required for therapeutic applications.

In conclusion, tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)phenylcarbamate represents a valuable compound in contemporary chemical research. Its versatile structure, combined with recent breakthroughs in synthesis and application studies, positions it as a candidate for future drug development initiatives. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicinal chemistry and related fields.